Cas no 1403765-05-8 (2-Amino-2-(1H-tetrazol-5-yl)ethanol)

• Product Name: 2-Amino-2-(1H-tetrazol-5-yl)ethanol
• CAS No: 1403765-05-8
• MF: C₃H₇N₅O
• MW: 129.120579004288
• CID: 4778028
• PubChem ID: 84648041
• Update Time: 2025-10-23

2-Amino-2-(1H-tetrazol-5-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(1H-tetrazol-5-yl)ethanol
• 2-Amino-2-(1H-tetrazole-5-yl)ethanol
• J3.545.226E

• Inchi： 1S/C3H7N5O/c4-2(1-9)3-5-7-8-6-3/h2,9H,1,4H2,(H,5,6,7,8)
• InChI Key： CYXTYQPPBQLAHY-UHFFFAOYSA-N
• SMILES： OCC(C1N=NNN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• XLogP3: -2.3
• Topological Polar Surface Area: 101

Additional information on 2-Amino-2-(1H-tetrazol-5-yl)ethanol

2-Amino-2-(1H-tetrazol-5-yl)ethanol (CAS No. 1403765-05-8): A Comprehensive Overview

2-Amino-2-(1H-tetrazol-5-yl)ethanol (CAS No. 1403765-05-8) is a unique heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines the structural features of an amino alcohol and a tetrazole ring, making it a valuable building block in medicinal chemistry. The presence of both amino and hydroxyl groups, along with the nitrogen-rich tetrazole moiety, provides multiple sites for chemical modification and interaction with biological targets.

The tetrazole component in 2-Amino-2-(1H-tetrazol-5-yl)ethanol is particularly noteworthy, as this five-membered ring system is known for its bioisosteric properties, often serving as a replacement for carboxylic acids in drug design. Researchers are increasingly exploring this compound for its potential in developing new therapeutic agents, especially in areas such as antihypertensive drugs and antimicrobial agents. Recent studies have highlighted its role in modulating enzyme activity and receptor binding, making it a hot topic in drug discovery circles.

From a chemical perspective, 2-Amino-2-(1H-tetrazol-5-yl)ethanol exhibits interesting properties due to its polar functional groups. The compound demonstrates good solubility in polar solvents like water and alcohols, which is crucial for its pharmaceutical applications. Its molecular structure allows for hydrogen bonding interactions, influencing both its physical characteristics and biological activity. These properties make it particularly valuable in formulation development and drug delivery systems.

The synthesis of 2-Amino-2-(1H-tetrazol-5-yl)ethanol typically involves the reaction of cyanamide derivatives with azides, followed by reduction steps. Recent advancements in green chemistry approaches have focused on optimizing this synthesis to reduce environmental impact while maintaining high yields. These developments align with current industry trends toward sustainable chemical production and have made the compound more accessible for research purposes.

In the pharmaceutical industry, 2-Amino-2-(1H-tetrazol-5-yl)ethanol has shown promise as a precursor for various bioactive molecules. Its structural versatility allows for the creation of diverse derivatives with potential applications in treating metabolic disorders and inflammatory conditions. The compound's ability to serve as a hydrogen bond donor and acceptor makes it particularly valuable in designing molecules that interact with biological targets with high specificity.

Recent market analysis indicates growing interest in 2-Amino-2-(1H-tetrazol-5-yl)ethanol among contract research organizations and academic institutions. The compound's unique properties have positioned it as a valuable tool in structure-activity relationship studies and lead optimization processes. As the demand for novel chemical entities in drug discovery continues to rise, this compound is expected to play an increasingly important role in medicinal chemistry research.

Quality control and characterization of 2-Amino-2-(1H-tetrazol-5-yl)ethanol are critical aspects of its application. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and verify structural integrity. These analytical methods have become more sophisticated in recent years, allowing for better characterization of this and similar compounds.

The stability profile of 2-Amino-2-(1H-tetrazol-5-yl)ethanol has been the subject of several studies, particularly regarding its behavior under various storage conditions. Researchers have investigated its sensitivity to light, temperature, and humidity, providing valuable data for proper handling and storage protocols. These findings are essential for maintaining the compound's integrity during pharmaceutical development and manufacturing processes.

Looking to the future, 2-Amino-2-(1H-tetrazol-5-yl)ethanol is poised to contribute to several emerging areas of chemical research. Its potential applications in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs) are particularly exciting. As the field of targeted protein degradation gains momentum, the unique properties of this compound may open new avenues for therapeutic intervention.

For researchers and industry professionals seeking reliable information about 2-Amino-2-(1H-tetrazol-5-yl)ethanol, it's important to consult up-to-date scientific literature and reputable suppliers. The compound's growing importance in medicinal chemistry underscores the need for accurate data regarding its properties, applications, and handling requirements. As research continues to uncover new potential uses for this versatile molecule, its role in advancing pharmaceutical science is likely to expand significantly.